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Introduction: Bauxite, the primary ore of aluminum, is formed through the laterization of
aluminous-rich parent rocks. Its exploration traditionally involves extensive and costly fieldwork.
Remote sensing offers a powerful, non-invasive tool for preliminary exploration, enabling the
mapping of large areas to identify promising targets for detailed ground investigation.[1][2][3]
This is achieved by identifying the spectral signatures of bauxite and its associated mineralogy,
such as gibbsite, boehmite, clay minerals (kaolinite), and iron oxides (hematite and goethite).[4]

[5]

This document provides detailed application notes and protocols for utilizing multispectral and
hyperspectral remote sensing data for bauxite exploration.

Application Note 1: Regional Bauxite Prospecting
with Multispectral Sensors

Multispectral sensors, such as those on Landsat and Sentinel-2 satellites, provide excellent
spatial coverage and are often freely available, making them ideal for initial, large-scale
prospecting.[6] While they have a lower spectral resolution than hyperspectral sensors, their
specific band placements can effectively identify key mineral groups associated with bauxitic
laterites.[3][7] Advanced Spaceborne Thermal Emission and Reflection Radiometer (ASTER)
data, with its dedicated bands in the Short-Wave Infrared (SWIR) region, is particularly well-
suited for discriminating minerals with Al-OH, Mg-OH, and Fe-OH absorption features.[4][8][9]
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Key Minerals and their Spectral Features:

o Gibbsite (Al(OH)3): A primary component of bauxite, it exhibits a distinct absorption feature
around 2.26 pm.[9]

o Kaolinite (Al2Si20s5(OH)a4): A common clay mineral in lateritic profiles, showing a doublet
absorption feature around 2.20 pm.

e lron Oxides (Hematite, Goethite): These minerals are responsible for the reddish color of
laterites and have strong absorption features in the Visible and Near-Infrared (VNIR) regions.

[4]

Commonly Used Sensors: The selection of a sensor depends on the trade-off between spatial,
spectral, and temporal resolution, as well as cost.
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Application Note 2: Detailed Mineralogical Mapping
with Hyperspectral Sensors

Hyperspectral remote sensing, with hundreds of narrow, contiguous spectral bands, provides a
detailed spectrum for each pixel, allowing for the identification of individual minerals rather than
just mineral groups.[10] This makes it a powerful tool for detailed mapping of bauxite quality
and differentiating between different aluminous minerals (e.g., gibbsite vs. boehmite) and
associated clays.[1][10]

Key Advantages:

» Mineral Differentiation: Ability to distinguish between minerals with very similar spectral
features.

» Quantitative Estimation: Techniques like spectral unmixing can estimate the sub-pixel
abundance of specific minerals, providing insights into ore grade.[1][2]

Sensors and Platforms:

e Hyperion (onboard EO-1): A historical satellite-based hyperspectral sensor that provided
valuable data despite being decommissioned.[10]

¢ AVIRIS (Airborne): Airborne Visible/Infrared Imaging Spectrometer is a leading airborne
sensor that provides high-quality data for targeted studies.

o PRISMA: A current hyperspectral satellite mission from the Italian Space Agency offering
high-spectral resolution data.[11][12]

Experimental Protocols

Protocol 1: Bauxite Potential Mapping using ASTER
Multispectral Data

Objective: To identify and map areas with high potential for bauxite deposits using ASTER data
by targeting AI-OH and Fe-oxide mineral signatures.

Methodology:
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o Data Acquisition:

o Obtain ASTER Level 1T (Precision Terrain Corrected Registered At-Sensor Radiance)
data for the area of interest (AOI). Ensure the scene has minimal cloud cover.

o Acquire a corresponding Digital Elevation Model (DEM), such as from SRTM or ASTER's
stereo capabilities, as bauxite deposits are often found on specific topographic features
like plateaus.[1][2][4]

e Pre-processing:
o Radiometric Calibration: Convert digital numbers (DNs) to at-sensor radiance.

o Atmospheric Correction: Apply an atmospheric correction model (e.g., FLAASH, QUAC) to
convert radiance to surface reflectance. This is a critical step for accurate spectral
analysis.[10]

o Crosstalk Correction: For ASTER SWIR data, apply a crosstalk correction algorithm.
e Image Processing & Analysis:

o Band Ratios: Calculate specific band ratios to enhance the spectral features of target
minerals and suppress shadowing effects.

» Al-OH Minerals (Gibbsite, Kaolinite): (Band 4 + Band 6) / Band 5
» Ferric Iron (Fe3*): Band 2/ Band 1

o Principal Component Analysis (PCA): Apply PCA to the VNIR and SWIR bands to reduce
data dimensionality and isolate spectral information. Often, specific principal components
will highlight iron oxides or clay minerals.

o Spectral Angle Mapper (SAM) Classification:

» Obtain reference spectra for gibbsite, kaolinite, and goethite from a spectral library (e.g.,
USGS Spectral Library).[8][13]

» Resample the library spectra to match ASTER's band passes.
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» Run the SAM algorithm, which classifies pixels by calculating the spectral angle
between the image spectrum and the reference spectra.[8][14] Smaller angles indicate
a better match.

e Post-processing and Validation:

o Integration with DEM: Drape the classification map over the DEM. Bauxite deposits often
occur on elevated, flat-topped plateaus.[4] This contextual information helps eliminate
false positives.

o Field Verification: Ground-truth the classified map by visiting high-potential areas to collect
samples for geochemical analysis (e.g., XRF) to validate the presence and quality of
bauxite.[1][13]

Protocol 2: Sub-pixel Mineral Abundance Mapping with
Hyperspectral Data

Objective: To generate quantitative maps of bauxite-related mineral abundances using
hyperspectral imagery.

Methodology:
o Data Acquisition:

o Acquire airborne or satellite (e.g., PRISMA) hyperspectral data for the target area.
e Pre-processing:

o Perform radiometric calibration and atmospheric correction to obtain surface reflectance
data.

o ldentify and remove noisy or water absorption bands.[10]
o Endmember Extraction:

o Dimensionality Reduction: Use Minimum Noise Fraction (MNF) transform to reduce the
dimensionality of the data and segregate noise.[8][13][15]
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o Pure Pixel Identification: Apply a Pixel Purity Index (PPI) algorithm to the MNF results to
identify the most spectrally "pure” pixels in the scene.[8][13]

o N-Dimensional Visualization: Plot the pure pixels in an n-D scatterplot to visually identify
and select spectral endmembers (e.g., gibbsite, kaolinite, goethite, vegetation, soil).[10]
[13]

e Spectral Unmixing:

o Linear Spectral Unmixing (LSU): This technique models each pixel's spectrum as a linear
combination of the extracted endmember spectra.[1][2][10]

o The output is a set of abundance maps (or fraction images), one for each endmember,
where pixel values represent the estimated percentage of that endmember within the
pixel.[1][2]

e Analysis and Validation:

o Analyze the gibbsite abundance map to identify areas with high concentrations, indicating
potential bauxite deposits.

o Correlate the abundance maps with known geology and field sample data. A high
correlation between predicted alumina abundance and geochemical analysis provides
strong validation.[1]

Visualizations
Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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